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Compound of Interest

Compound Name: Myristic anhydride

Cat. No.: B554908

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for myristic anhydride
(CAS 626-29-9), also known as tetradecanoic anhydride. Adherence to these protocols is
critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

Myristic anhydride is classified as a corrosive substance that poses significant health risks
upon exposure. The primary danger is its ability to cause severe skin burns and serious eye
damage.[1][2]

1.1 GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
categorizes myristic anhydride as follows:

Hazard Class Hazard Category Hazard Statement GHS Code

. Causes severe skin
Skin

] o Category 1B burns and eye H314
Corrosion/Irritation

damage

) Causes serious eye
Serious Eye Damage Category 1 H318
damage
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1.2 Precautionary Statements

The following precautionary statements are mandated for the handling of myristic
anhydride[1][2]:
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Type Code Statement
Do not breathe
Prevention P260 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Rinse
Response P301+P330+P331 mouth. Do NOT induce
vomiting.
IF ON SKIN (or hair): Take off
immediately all contaminated
P303+P361+P353 ) ) o
clothing. Rinse skin with water
or shower.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Immediately call a POISON
P310 o
CENTER or doctor/physician.
Storage P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.
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Physical, Chemical, and Toxicological Properties

Understanding the properties of myristic anhydride is essential for its safe handling.

2.1 Physical and Chemical Properties

Property Value

CAS Number 626-29-9[2]

EC Number 210-941-0[2][3]

Molecular Formula C2sHs403[2]

Molecular Weight 438.73 g/mol [3]

Appearance White to almost white solid or powder[4]
Melting Point 53-55 °C[3]

Solubilit Insoluble in water. Soluble in organic solvents
olubility _
like toluene and benzene.[4][5]

2.2 Toxicological Data

Quantitative toxicity data for myristic anhydride is not readily available in standard
toxicological databases.

Test Route Species Value

LD50 Oral Not available No data available
LD50 Dermal Not available No data available
LC50 Inhalation Not available No data available

Note: The absence of data does not imply the substance is non-toxic. It should be handled with
the utmost care, assuming high toxicity.
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Experimental Protocols: Safety and Emergency
Procedures

The following protocols detail the required procedures for handling myristic anhydride to
minimize exposure and respond effectively to emergencies.

3.1 Protocol for Safe Handling and Storage

» Engineering Controls: Always handle myristic anhydride in a well-ventilated area,
preferably within a certified chemical fume hood.[1] Ensure that an eyewash station and
safety shower are readily accessible.

» Personal Protective Equipment (PPE): Wear the appropriate PPE at all times. See the
Hierarchy of Controls diagram and Section 4 for specifics.

e Hygiene Practices: Wash hands thoroughly with soap and water after handling.[1] Do not
eat, drink, or smoke in the laboratory.

o Handling: Avoid all personal contact, including inhalation of dust.[6] Avoid formation of dust
and aerosols.[1]

o Storage: Store in a cool, dry, and well-ventilated place.[1] Keep the container tightly closed
and store locked up.[1] The substance is moisture-sensitive and should be stored under an
inert gas.[4]

3.2 First-Aid Measures Protocol
Immediate medical attention is required for all routes of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[1] Remove contact lenses if present and easy to do.[1] Continue rinsing and
seek immediate medical attention from an ophthalmologist.

o Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area
with large amounts of water and soap.[1] Seek immediate medical attention.
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Inhalation: Move the victim to fresh air and keep them in a position comfortable for breathing.
[1] If the victim is not breathing, provide artificial respiration. Seek immediate medical
attention.[1]

Ingestion: Rinse mouth thoroughly with water.[1] Do NOT induce vomiting.[1] Never give
anything by mouth to an unconscious person.[1] Seek immediate medical attention.

3.3 Accidental Release (Spill) Protocol

Evacuation: Evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

Personal Protection: Before cleanup, don the required PPE, including respiratory protection
(e.g., N95 respirator), chemical-resistant gloves, safety goggles, and protective clothing.[3]

Containment & Cleanup:
o Avoid generating dust.[1]

o Carefully sweep or shovel the spilled solid material into a suitable, labeled, and closed
container for disposal.[1]

o Do not let the product enter drains or waterways.[1]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash
with soap and water.

Disposal: Dispose of the contaminated material and cleaning supplies as hazardous waste in
accordance with local, state, and federal regulations.

Visualizations: Workflows and Logical Relationships

The following diagrams illustrate key safety workflows for handling myristic anhydride.
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Myristic Anhydride Spill Response Workflow

Spill Detected

IMMEDIATE ACTION

Evacuate Area

efore Re-entry

Don Full PPE
(Gloves, Goggles, Respirator, Lab Coat)

'

Contain Spill
(Prevent Spread & Entry into Drains)

:

Clean Up Spill
(Sweep solid into container)

;

Decontaminate Area

'

Dispose of Waste
(As Hazardous Material)

Report Incident

Click to download full resolution via product page

Caption: Workflow for a myristic anhydride spill.
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Hierarchy of Controls for Myristic Anhydride Exposure
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Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator)
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Caption: Hierarchy of controls for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Myristic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554908#safety-and-handling-precautions-for-
myristic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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